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Compound of Interest

Compound Name:
2(3H)-Benzothiazolethione,6-

butyl-(9CI)

Cat. No.: B145716 Get Quote

Scope: This document provides a standard operating procedure (SOP) for the safe handling

and disposal of 2-mercaptobenzothiazole (MBT) and its derivatives, such as 6-butyl-2-

mercaptobenzothiazole. The information herein is primarily based on the safety data for 2-

mercaptobenzothiazole (CAS No. 149-30-4), as specific comprehensive data for the 6-butyl

derivative is not readily available. The procedures outlined are applicable to researchers,

scientists, and drug development professionals working with these compounds.

Hazard Identification and Safety Precautions
2-Mercaptobenzothiazole is classified as a hazardous substance. It may cause an allergic skin

reaction and is very toxic to aquatic life with long-lasting effects[1][2]. The International Agency

for Research on Cancer (IARC) has classified it as probably carcinogenic to humans (Group

2A)[3]. In case of exposure, immediate medical attention is required[1]. All handling of this

chemical should be performed in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure[1][4].

Hazard Statements:

May cause an allergic skin reaction.[2][3]

Very toxic to aquatic life with long-lasting effects.[1][2]

Suspected of causing cancer.[1]
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Precautionary Statements:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[2]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][5]

Avoid release to the environment.[1][2]

If on skin, wash with plenty of soap and water.[3][5]

If skin irritation or rash occurs, get medical advice/attention.[2][3]

Dispose of contents/container in accordance with local, regional, national, and international

regulations.[2]

Data Presentation
Table 1: Physical and Chemical Properties of 2-
Mercaptobenzothiazole

Property Value Source

Chemical Formula C7H5NS2 [6][7]

Molecular Weight 167.24 g/mol [6][7]

Appearance
White to light yellow

solid/powder
[6][8]

Melting Point
177–181 °C (351–358 °F;

450–454 K)
[6][7]

Solubility

Insoluble in water and

gasoline.[6][8] Soluble in ethyl

acetone, acetone, and dilute

solutions of sodium hydroxide

and sodium carbonate.[6]

[6][8]

log Pow 2.5 [1]

Flash Point Approx. 252 °C [3]
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Table 2: Toxicological Data for 2-Mercaptobenzothiazole
Endpoint Species Value Source

LD50 Oral Mouse > 960 mg/kg [7]

LD50 Dermal Rabbit > 7,940 mg/kg [3]

Skin Sensitization Human
May cause allergic

skin reaction
[2][4]

Carcinogenicity IARC

Group 2A (Probably

carcinogenic to

humans)

[3]

Table 3: Ecotoxicity Data for 2-Mercaptobenzothiazole
Endpoint Species Value Source

LC50 (96h static)

Fathead minnow

(Pimephales

promelas)

11 mg/L [1]

LC50 (96h static)

Rainbow trout

(Oncorhynchus

mykiss)

0.42 mg/L [1]

EC50 (48h)
Water flea (Daphnia

magna)
4.1 mg/L [1]

EC50 (96h)

Green algae

(Pseudokirchneriella

subcapitata)

0.25 mg/L [1]

Experimental Protocols
Handling Protocol

Engineering Controls: All work involving solid 6-butyl-2-mercaptobenzothiazole or solutions

containing it must be conducted in a certified chemical fume hood to prevent inhalation of

dust or vapors.[1]
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) to prevent skin

exposure.[1][2] Be aware that derivatives of this compound have been reported as

allergens in protective gloves.[7]

Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin contact.[1]

Safe Handling Practices:

Avoid generating dust.[3]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the laboratory.[5]

Ensure all containers are properly labeled.

Storage Protocol
Container: Store in a tightly closed container.[1]

Conditions: Keep in a dry, cool, and well-ventilated place.[1][4]

Incompatible Materials: Store away from strong oxidizing agents.[1]

Inventory: Maintain an accurate inventory of the chemical, including the date received and

the date opened.[9]

Spill Cleanup Protocol
Isolation: Immediately isolate the spill area and ensure adequate ventilation.[3] Remove all

sources of ignition.[3][4]

PPE: Wear the appropriate personal protective equipment as described in section 3.1.
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Containment: Prevent the spilled material from entering drains, sewers, or waterways.[1][4]

Cleanup:

For solid spills, carefully sweep or vacuum up the material without creating dust.[3]

Place the spilled material into a suitable, labeled, and closed container for disposal.[3]

Clean the spill area thoroughly with soap and water.

Reporting: Report any significant spills to the appropriate environmental health and safety

department.[1]

Disposal Protocol
Waste Classification: This material must be disposed of as hazardous waste.[4] Chemical

waste generators must determine if a discarded chemical is classified as a hazardous waste

and consult local, regional, and national regulations for complete and accurate classification.

[1]

Waste Container:

Collect waste in a designated, compatible, and leak-proof container.

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name (6-Butyl-2-mercaptobenzothiazole), concentration, and associated hazards.[10]

Segregation: Do not mix this waste with other waste streams unless explicitly permitted.

Store waste compatibly according to hazard groups.[10]

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for pickup and disposal.[10] Do not dispose of this chemical down the drain or in the

regular trash.[1]
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Standard Operating Procedure Workflow for 6-Butyl-2-mercaptobenzothiazole

Preparation & Handling

Experimental Use

Spill & Waste Management

Disposal

Receive & Log Chemical

Store in Cool, Dry,
Well-Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Chemical Fume Hood

Perform Experiment

Spill Occurs

Accident

Generate Hazardous WasteFollow Spill
Cleanup Protocol

Collect in Labeled,
Sealed Container

Request EHS
Waste Pickup

Proper Disposal by EHS

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 6-butyl-2-mercaptobenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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